Cas no 1784020-02-5 (Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate
• CAS No: 1784020-02-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6288901
• PubChem ID: 83488520
• Update Time: 2025-05-21

Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-hydroxyoctahydroquinoline-1(2H)-carboxylate
• tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate
• EN300-6899448
• 1784020-02-5
• Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-8-4-5-10-9-11(16)6-7-12(10)15/h10-12,16H,4-9H2,1-3H3
• InChI Key： ZHKMOSFUKMJOEU-UHFFFAOYSA-N
• SMILES： OC1CCC2C(CCCN2C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate

Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1784020-02-5, known as Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate, is a fascinating molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a quinoline derivative with a tert-butyl ester group and a hydroxyl substituent. The tert-butyl group contributes to the molecule's stability and lipophilicity, while the 6-hydroxy substituent introduces hydrophilic properties, making it a versatile compound for various applications.

Recent studies have highlighted the potential of Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, the compound has been investigated for its potential as an antioxidant and anti-inflammatory agent. The presence of the hydroxyl group at the 6-position of the decahydroquinoline ring allows for hydrogen bonding interactions, which are crucial for biological activity. This makes the compound a promising candidate for developing therapeutic agents targeting oxidative stress-related diseases.

In addition to its pharmacological applications, Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate has also been studied for its role in organic synthesis. The molecule serves as an intermediate in the synthesis of more complex structures, such as polycyclic compounds and heterocyclic frameworks. Its tert-butyl ester group provides an excellent leaving group, facilitating various substitution reactions. This property has been exploited in the development of novel synthetic routes for complex molecules.

The synthesis of Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the decahydroquinoline ring system, followed by functionalization at specific positions to introduce the hydroxyl and tert-butyl groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

From a materials science perspective, Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate has shown potential as a building block for advanced materials such as polymers and coatings. Its unique combination of hydrophilic and lipophilic properties makes it ideal for applications requiring tailored surface chemistry. For example, the compound has been used in the development of self-healing polymers, where its ability to undergo reversible chemical transformations plays a critical role.

Looking ahead, ongoing research is focused on expanding the understanding of Tert-butyl 6-hydroxy-decahydroquinoline-1-carboxylate's properties and applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new possibilities for this versatile compound. As advancements in synthetic methods and analytical techniques continue to evolve, the future of this molecule in diverse fields appears bright.